N-{2-[(2-furylmethyl)thio]ethyl}-4-{[(4-methylphenyl)thio]methyl}benzamide

• IUPAC Name: N-[2-(furan-2-ylmethylsulfanyl)ethyl]-4-[(4-methylphenyl)sulfanylmethyl]benzamide
• InChI: InChI=1S/C22H23NO2S2/c1-17-4-10-21(11-5-17)27-15-18-6-8-19(9-7-18)22(24)23-12-14-26-16-20-3-2-13-25-20/h2-11,13H,12,14-16H2,1H3,(H,23,24)
• InChI Key: BXHSICAYSSTRCE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SCC2=CC=C(C=C2)C(=O)NCCSCC3=CC=CO3
• Molecular Formula: C22H23NO2S2
• Molecular Weight: 397.6 g/mol

Description

N-{2-[(2-furylmethyl)thio]ethyl}-4-{[(4-methylphenyl)thio]methyl}benzamide is a novel compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using a specific method and has been extensively studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. In

Scientific Research Applications

N-{2-[(2-furylmethyl)thio]ethyl}-4-{[(4-methylphenyl)thio]methyl}benzamide has been extensively studied for its potential applications in various fields. One of the major applications of this compound is in the field of cancer research. Studies have shown that this compound has potent anti-cancer activity against various types of cancer cells, including breast, lung, and prostate cancer cells. This compound has also been studied for its potential applications in the field of neuroscience, where it has shown promising results as a neuroprotective agent.

Mechanism of Action

The mechanism of action of N-{2-[(2-furylmethyl)thio]ethyl}-4-{[(4-methylphenyl)thio]methyl}benzamide is not fully understood. However, studies have shown that this compound exerts its anti-cancer activity by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. This compound has also been shown to modulate the activity of certain signaling pathways that are involved in the regulation of cell growth and survival.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. Studies have shown that this compound can induce apoptosis (programmed cell death) in cancer cells, which is one of the major mechanisms by which it exerts its anti-cancer activity. This compound has also been shown to have antioxidant and anti-inflammatory properties, which makes it a potential candidate for the treatment of various inflammatory and oxidative stress-related disorders.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-{2-[(2-furylmethyl)thio]ethyl}-4-{[(4-methylphenyl)thio]methyl}benzamide is its potent anti-cancer activity against various types of cancer cells. This makes it a potential candidate for the development of novel anti-cancer drugs. However, one of the limitations of this compound is its poor solubility in water, which makes it difficult to administer in vivo.

Future Directions

There are various future directions for the research on N-{2-[(2-furylmethyl)thio]ethyl}-4-{[(4-methylphenyl)thio]methyl}benzamide. One of the major future directions is the development of novel formulations that can improve the solubility and bioavailability of this compound. Another future direction is the identification of the specific signaling pathways and enzymes that are targeted by this compound. This can provide valuable insights into the mechanism of action of this compound and can aid in the development of more potent and specific anti-cancer drugs. Additionally, further studies are needed to explore the potential applications of this compound in the field of neuroscience and other related fields.
Conclusion:
This compound is a novel compound that has shown promising results for its potential applications in various fields. The synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of this compound have been discussed in this paper. Further research is needed to explore the full potential of this compound and to develop more potent and specific drugs based on its structure and mechanism of action.